2-(2,4-dinitrophenyl)sulfanyl-6-propyl-1H-pyrimidin-4-one

• Molecular Formula: C13H12N4O5S
• Molecular Weight: 336.33 g/mol
• IUPAC Name: 2-(2,4-dinitrophenyl)sulfanyl-4-propyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C13H12N4O5S/c1-2-3-8-6-12(18)15-13(14-8)23-11-5-4-9(16(19)20)7-10(11)17(21)22/h4-7H,2-3H2,1H3,(H,14,15,18)
• InChI Key: YYLWCKSVZDAZSS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)SC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]

Description

2-(2,4-Dinitrophenyl)sulfanyl-6-propyl-1H-pyrimidin-4-one is a heterocyclic compound that features a pyrimidine ring substituted with a dinitrophenyl sulfanyl group and a propyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,4-dinitrophenyl)sulfanyl-6-propyl-1H-pyrimidin-4-one typically involves the reaction of 2,4-dinitrophenyl sulfide with a suitable pyrimidine derivative. One common method involves the use of 2-thiouracil derivatives, which are reacted with 2,4-dinitrochlorobenzene under basic conditions to form the desired product .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-(2,4-Dinitrophenyl)sulfanyl-6-propyl-1H-pyrimidin-4-one can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro groups can be reduced to amines.

Substitution: The nitro groups can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as tin(II) chloride or iron powder in acidic conditions are often used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Amino derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(2,4-Dinitrophenyl)sulfanyl-6-propyl-1H-pyrimidin-4-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential antimicrobial and antiviral properties.

Medicine: Explored for its potential as a therapeutic agent due to its unique chemical structure.

Mechanism of Action

The mechanism of action of 2-(2,4-dinitrophenyl)sulfanyl-6-propyl-1H-pyrimidin-4-one is not fully understood. it is believed to interact with various molecular targets, including enzymes and receptors, through its sulfanyl and nitro groups. These interactions can lead to the inhibition of enzyme activity or modulation of receptor function, resulting in its observed biological effects .

Comparison with Similar Compounds

Similar Compounds

• 2-(2,4-Dinitrophenyl)sulfanyl-6-methyl-1H-pyrimidin-4-one
• 2-(2,4-Dinitrophenyl)sulfanyl-6-ethyl-1H-pyrimidin-4-one

Uniqueness

2-(2,4-Dinitrophenyl)sulfanyl-6-propyl-1H-pyrimidin-4-one is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the propyl group can influence its solubility, reactivity, and interaction with biological targets compared to its methyl and ethyl analogs .